Cas no 296792-43-3 (6-(4-phenylpiperazine-1-carbonyl)quinoxaline)

• Product Name: 6-(4-phenylpiperazine-1-carbonyl)quinoxaline
• CAS No: 296792-43-3
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5446845
• Update Time: 2025-05-20

6-(4-phenylpiperazine-1-carbonyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• (4-phenylpiperazin-1-yl)-quinoxalin-6-ylmethanone
• 6-(4-phenylpiperazine-1-carbonyl)quinoxaline

• Inchi： 1S/C19H18N4O/c24-19(15-6-7-17-18(14-15)21-9-8-20-17)23-12-10-22(11-13-23)16-4-2-1-3-5-16/h1-9,14H,10-13H2
• InChI Key： UUTOUSXRSANDCT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2)CC1)(C1=CC=C2C(=C1)N=CC=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-(4-phenylpiperazine-1-carbonyl)quinoxaline

6-(4-Phenylpiperazine-1-carbonyl)quinoxaline: A Comprehensive Overview of CAS No. 296792-43-3

6-(4-Phenylpiperazine-1-carbonyl)quinoxaline (CAS No. 296792-43-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline make it a promising candidate for various therapeutic applications.

The chemical structure of 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline consists of a quinoxaline core linked to a 4-phenylpiperazine moiety through a carbonyl group. This combination provides the compound with a high degree of structural flexibility and the ability to interact with multiple biological targets. The quinoxaline ring system is characterized by its aromaticity and planarity, which contribute to its stability and reactivity. The 4-phenylpiperazine substituent, on the other hand, introduces additional complexity and functionality, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate the expression of inflammatory genes through interactions with nuclear receptors and transcription factors.

The pharmacokinetic properties of 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Preclinical studies have demonstrated that 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

To further explore the therapeutic potential of 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and dosing regimens of this compound in various disease settings. Early results from phase I trials have been promising, with no major safety concerns reported and preliminary evidence of clinical benefit observed in some patients.

In conclusion, 6-(4-Phenylpiperazine-1-carbonyl)quinoxaline (CAS No. 296792-43-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.